Cas no 113391-79-0 (2H-Isoindol-1-amine)

• Product Name: 2H-Isoindol-1-amine
• CAS No: 113391-79-0
• MF: C₈H₈N₂
• MW: 132.162521362305
• CID: 1201113
• PubChem ID: 22288759
• Update Time: 2025-04-20

2H-Isoindol-1-amine Chemical and Physical Properties

Names and Identifiers

• 2H-Isoindol-1-amine
• SCHEMBL2430675
• 113391-79-0
• AKOS006349632
• F05
• Q27460105
• SCHEMBL2007327
• aminoisoindole

• Inchi： 1S/C8H8N2/c9-8-7-4-2-1-3-6(7)5-10-8/h1-5,10H,9H2
• InChI Key： SPSYMWKHDUJABD-UHFFFAOYSA-N
• SMILES： N1C=C2C=CC=CC2=C1N

Computed Properties

• Exact Mass: 131.06101
• Monoisotopic Mass: 132.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• PSA: 38.91